Cas no 90810-15-4 (N-methylmorpholine-4-sulfonamide)

• Product Name: N-methylmorpholine-4-sulfonamide
• CAS No: 90810-15-4
• MF: C₅H₁₂N₂O₃S
• MW: 180.225379943848
• CID: 4305110
• PubChem ID: 14617449
• Update Time: 2025-10-31

N-methylmorpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinesulfonamide, N-methyl-
• N-methylmorpholine-4-sulfonamide
• AKOS009122631
• DS-017678
• 100-589-5
• 90810-15-4
• N-methyl-4-Morpholinesulfonamide
• SCHEMBL1446073

• Inchi： 1S/C5H12N2O3S/c1-6-11(8,9)7-2-4-10-5-3-7/h6H,2-5H2,1H3
• InChI Key： HJJUIWFLTIJSBL-UHFFFAOYSA-N
• SMILES： N1(S(NC)(=O)=O)CCOCC1

Computed Properties

• Exact Mass: 180.05686342Da
• Monoisotopic Mass: 180.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-methylmorpholine-4-sulfonamide

N-methylmorpholine-4-sulfonamide (CAS No. 90810-15-4): An Overview of Its Properties, Applications, and Recent Research Advances

N-methylmorpholine-4-sulfonamide (CAS No. 90810-15-4) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has gained significant attention due to its potential in various research and industrial settings. In this article, we will delve into the properties, applications, and recent research advancements of N-methylmorpholine-4-sulfonamide.

Molecular Structure and Physical Properties

N-methylmorpholine-4-sulfonamide is a derivative of morpholine with a sulfonamide functional group. Its molecular formula is C₆H₁₃NO₃S, and it has a molecular weight of 179.23 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in water and common organic solvents such as methanol and ethanol. The presence of the sulfonamide group imparts unique chemical properties to the molecule, making it a valuable reagent in synthetic chemistry.

Synthesis and Production

The synthesis of N-methylmorpholine-4-sulfonamide can be achieved through various methods, including the reaction of morpholine with methylsulfonyl chloride followed by hydrolysis. This process yields high purity N-methylmorpholine-4-sulfonamide, which can be further purified using recrystallization techniques. The production of this compound on an industrial scale involves optimized synthetic routes to ensure cost-effectiveness and environmental sustainability.

Applications in Chemistry and Biology

N-methylmorpholine-4-sulfonamide finds extensive use as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity and functional group versatility make it an ideal building block for the construction of complex molecules. In organic synthesis, it serves as a protecting group for amino functionalities and can be easily removed under mild conditions.

In biological research, N-methylmorpholine-4-sulfonamide has shown promise as a tool for studying enzyme inhibition and protein-protein interactions. Its ability to modulate the activity of specific enzymes makes it a valuable probe in biochemical assays. Additionally, the compound has been explored for its potential as an antiviral agent due to its ability to interfere with viral replication processes.

Pharmaceutical Applications

In the pharmaceutical industry, N-methylmorpholine-4-sulfonamide is used as a key intermediate in the synthesis of several drugs. One notable application is in the production of antibiotics, where it serves as a precursor for the synthesis of β-lactam derivatives. These derivatives are crucial for developing new antibiotics that can combat antibiotic-resistant bacteria.

Recent studies have also highlighted the potential of N-methylmorpholine-4-sulfonamide in cancer therapy. Research has shown that certain derivatives of this compound exhibit cytotoxic activity against various cancer cell lines. This makes it an attractive candidate for further development as an anticancer agent.

Recent Research Advances

The scientific community continues to explore new applications and properties of N-methylmorpholine-4-sulfonamide. A recent study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing novel antiviral agents. The researchers found that certain derivatives exhibited potent antiviral activity against influenza viruses, suggesting potential therapeutic applications.

Another study published in Organic Letters reported the development of a new synthetic route for producing high-purity N-methylmorpholine-4-sulfonamide. This method not only improves yield but also reduces environmental impact by minimizing waste generation. Such advancements are crucial for scaling up production for industrial applications.

Safety Considerations and Handling Guidelines

While N-methylmorpholine-4-sulfonamide is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. Users should wear appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. It should be stored in a cool, dry place away from incompatible materials.

In case of accidental exposure, immediate medical attention should be sought. Proper disposal methods should be followed to ensure environmental safety.

Conclusion

N-methylmorpholine-4-sulfonamide (CAS No. 90810-15-4) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure and versatile reactivity make it an invaluable reagent in synthetic chemistry and biological research. Recent advancements in its synthesis and application have further expanded its potential uses, making it a subject of ongoing interest in scientific communities worldwide.